N-cyclopropyl-3-[5-(imidazo[1,2-a]pyridin-3-ylcarbonyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl]propanamide

• IUPAC Name: N-cyclopropyl-3-[5-(imidazo[1,2-a]pyridine-3-carbonyl)-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepin-2-yl]propanamide
• InChI: InChI=1S/C21H24N6O2/c28-20(23-15-5-6-15)8-7-16-12-17-14-25(9-3-11-27(17)24-16)21(29)18-13-22-19-4-1-2-10-26(18)19/h1-2,4,10,12-13,15H,3,5-9,11,14H2,(H,23,28)
• InChI Key: RRKZZLCLQKVDCY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC(=NN2C1)CCC(=O)NC3CC3)C(=O)C4=CN=C5N4C=CC=C5
• Molecular Formula: C21H24N6O2
• Molecular Weight: 392.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to “N-cyclopropyl-3-[5-(imidazo[1,2-a]pyridin-3-ylcarbonyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl]propanamide” often involves intricate chemical reactions including cycloadditions and selective C-acylation. For instance, the 1,3-dipolar cycloaddition is a key step in the synthesis of pyrazolo[1,5-a]pyridine derivatives, providing a regiospecific pathway to obtain complex fused heterocycles (A. Štimac et al., 1990; N. Masurier et al., 2012).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by multiple fused rings, including imidazo[1,2-a]pyridine and diazepinone rings, contributing to a complex three-dimensional architecture. These structural features are essential for the compound's interaction with biological targets and its chemical reactivity (L. Abrous et al., 2001).

Chemical Reactions and Properties

Compounds like “N-cyclopropyl-3-[5-(imidazo[1,2-a]pyridin-3-ylcarbonyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl]propanamide” undergo various chemical reactions, including cycloadditions, selective acylations, and nucleophilic substitutions, that are pivotal for synthesizing and modifying their structures for specific applications. These reactions are influenced by the compound's electronic and structural properties (Kathryn A. Johnston et al., 2008).